6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-bromobenzoate

• IUPAC Name: [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 3-bromobenzoate
• InChI: InChI=1S/C19H14BrN3O5S2/c20-12-3-1-2-11(6-12)17(26)28-15-8-27-13(7-14(15)24)9-29-19-23-22-18(30-19)21-16(25)10-4-5-10/h1-3,6-8,10H,4-5,9H2,(H,21,22,25)
• InChI Key: XXCZOMMSNCFOCE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(S2)SCC3=CC(=O)C(=CO3)OC(=O)C4=CC(=CC=C4)Br
• Molecular Formula: C19H14BrN3O5S2
• Molecular Weight: 508.4 g/mol

Description

6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-bromobenzoate is a useful research compound. Its molecular formula is C19H14BrN3O5S2 and its molecular weight is 508.36. The purity is usually 95%.
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Scientific Research Applications

Chemical Inhibitors and Drug Metabolism

The study of cytochrome P450 isoforms in human liver microsomes highlights the importance of selective chemical inhibitors in deciphering the involvement of specific CYP isoforms in drug metabolism. Understanding the selectivity and potency of these inhibitors can inform the design of safer and more effective drugs by minimizing drug-drug interactions (Khojasteh et al., 2011). This research area could be relevant for exploring the metabolic pathways and interactions of complex molecules, including the specified compound, to ensure their safe and effective use in therapeutics.

Heterocyclic Compounds in Drug Design

Heterocyclic compounds, including 1,3,4-thiadiazole derivatives, have been extensively explored for their diverse pharmacological potentials. These compounds serve as crucial scaffolds in medicinal chemistry, offering a broad range of biological activities, such as antimicrobial, anti-inflammatory, and antitumor properties. The synthesis and functionalization of these heterocycles are of significant interest in the development of new medicinal agents (Lelyukh, 2019; Mishra et al., 2015). Investigating the chemical modifications and biological activities of molecules containing thiadiazole units could provide valuable insights into their therapeutic applications and mechanisms of action.

Microwave-Assisted Synthesis

The microwave-assisted synthesis of azaheterocyclic systems demonstrates the efficiency of modern synthetic methodologies in creating complex heterocyclic structures, which are prevalent in many biologically active compounds. This approach offers advantages in terms of reaction speed, yield, and environmental impact, presenting a viable method for the rapid and eco-friendly synthesis of complex molecules, including those containing thiadiazole moieties (Sakhuja et al., 2012).